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Compound of Interest

Compound Name: Ethanolamine hydrofluoride

CAS No.: 17140-77-1

Cat. No.: B3048502

Get Quote

Application Note: Precision Fluorination using Ethanolamine Hydrofluoride

Executive Summary
Ethanolamine hydrofluoride (EtNH₂·nHF), specifically the hydrofluoride salts of 2-

aminoethanol, represents a critical class of mild nucleophilic fluorinating agents. Unlike the

volatile and aggressively corrosive anhydrous hydrogen fluoride (aHF) or the shock-sensitive

diethylaminosulfur trifluoride (DAST), ethanolamine hydrofluoride offers a balanced reactivity

profile. It acts as a buffered source of fluoride anions, making it ideal for the regioselective ring-

opening of epoxides to fluorohydrins and the selective cleavage of silyl protecting groups in

complex pharmaceutical intermediates.

This guide details the mechanistic advantages, safety protocols, and experimental workflows

for utilizing ethanolamine hydrofluoride in drug discovery and process chemistry.

Chemical Profile & Mechanistic Advantage
Reagent Class: Amine-Hydrogen Fluoride Complex Active Species: 2-Hydroxyethylammonium

fluoride (and polyhydrogen fluoride adducts).
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The utility of ethanolamine hydrofluoride lies in its equilibrium. The amine acts as a Bronsted

base, sequestering the protons of HF. This reduces the acidity of the medium compared to

Olah’s reagent (Pyridine·9HF) while maintaining a high concentration of nucleophilic fluoride.

The "Hydroxy" Effect: Unlike triethylamine trihydrofluoride (TREAT-HF), the hydroxyl group

on the ethanolamine backbone can participate in intramolecular hydrogen bonding. This

often facilitates coordination with oxygenated substrates (like epoxides), potentially

enhancing reaction rates or influencing stereochemical outcomes via neighboring group

participation.

Mechanistic Pathway: Epoxide Ring Opening
The following diagram illustrates the regioselective attack of the fluoride anion on a substituted

epoxide.
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Figure 1:Mechanistic pathway for nucleophilic fluorination of epoxides using amine-HF

complexes. The reaction typically proceeds via an SN2-like mechanism, favoring attack at the

less substituted carbon in aliphatic epoxides.[1]

Safety & Handling (Critical)
Warning: While "mild" compared to aHF, Ethanolamine Hydrofluoride is toxic, corrosive, and

penetrates skin to cause deep tissue necrosis and bone decalcification. It must be treated with

the same respect as HF.

Mandatory Safety Protocol:
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Engineering Controls: All operations must occur in a functioning fume hood. Glassware is

generally permissible for high amine:HF ratios, but Teflon (PFA/FEP) or Polypropylene

vessels are recommended to prevent etching and silica contamination.

PPE: Neoprene or Nitrile gloves (double gloved), face shield, and lab coat.

First Aid: A tube of 2.5% Calcium Gluconate gel must be uncapped and within arm's reach

before opening the reagent bottle. In case of skin contact, wash for 5 minutes and

immediately apply gel.

Protocol A: Regioselective Synthesis of
Fluorohydrins
This protocol describes the conversion of a functionalized epoxide to a

-fluorohydrin. This transformation is a cornerstone in the synthesis of fluorinated corticosteroids
and kinase inhibitors.

Reagents:

Substrate: 1 mmol Epoxide (e.g., Cyclohexene oxide or functionalized glycidyl ether).

Fluorinating Agent: Ethanolamine Hydrofluoride (approx. 70% HF by weight or prepared in

situ).

Solvent: Dichloromethane (DCM) or Diethyl Ether.

Quench: Saturated aqueous

.

Step-by-Step Methodology:

Preparation (In Situ Option):

If the pre-formed salt is unavailable, cool 5 mL of DCM to 0°C in a Teflon vessel.

Add Ethanolamine (1.0 equiv).
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Carefully dropwise add Anhydrous HF (or 48% aqueous HF if water tolerance permits) to

achieve the desired HF:Amine ratio (typically 3:1 for optimal activity). Commercial TREAT-

HF is a viable substitute if Ethanolamine HF is strictly unavailable, but this protocol

assumes the hydroxy-amine variant.

Reaction Setup:

Dissolve the epoxide (1 mmol) in DCM (2 mL).

Add the epoxide solution dropwise to the stirred Ethanolamine-HF complex at 0°C.

Note: For highly sensitive substrates, lower the temperature to -20°C.

Incubation:

Allow the mixture to warm to room temperature (RT).

Stir for 2–6 hours. Monitor by TLC or LC-MS.

Endpoint: Disappearance of the epoxide starting material.

Quenching (Exothermic):

Cool the reaction mixture back to 0°C.

Slowly pour the reaction mixture into a beaker containing saturated

and crushed ice. Caution: Vigorous effervescence (

) will occur.

Adjust pH to >7.

Isolation:

Extract with DCM (

mL).

Wash combined organics with brine.
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Dry over

, filter, and concentrate.

Validation:

NMR: Look for a signal typically between -170 and -230 ppm (depending on substitution).

Coupling: Observe

coupling (approx. 45-50 Hz) in the

NMR to confirm the C-F bond.

Protocol B: Selective Desilylation
Ethanolamine hydrofluoride is excellent for removing TBDMS, TMS, or TES groups without

affecting acid-sensitive protecting groups (like acetals) that might survive the buffered acidic

conditions.

Workflow Diagram:
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(1 - 12 hours)
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Figure 2:Standard workflow for desilylation. The buffered nature of the reagent minimizes side

reactions common with TBAF (which is basic) or unbuffered HF.

Comparative Data: Fluorinating Agents
The following table contrasts Ethanolamine HF with other common reagents to assist in

selection.
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Feature
Ethanolamine
Hydrofluoride

Olah's
Reagent
(Py·9HF)

DAST / Deoxo-
Fluor

TBAF

Physical State
Viscous Liquid /

Salt
Liquid (Fuming)

Liquid (Thermally

Unstable)
Solution / Solid

Acidity
Mildly Acidic

(Buffered)
Strongly Acidic

Neutral / Lewis

Acidic
Basic

Primary Use

Epoxide

Opening,

Desilylation

Epoxide

Opening,

Fluorination

OH

F Conversion
Desilylation

Selectivity
High

(Regioselective)
Moderate

High

(Stereoselective)

Low (Promotes

elimination)

Glass Etching
Moderate (Use

Teflon preferred)

High (Must use

Teflon)
Low High

Safety Profile Toxic, Corrosive
Highly Corrosive,

High Vapor
Explosive Risk Toxic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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